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Compound of Interest

Compound Name: Diclazuril sodium

Cat. No.: B12771262 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of diclazuril, a synthetic triazinone

anticoccidial agent, for use in broiler chickens. The document details its mechanism of action,

pharmacokinetic profile, and established protocols for efficacy and safety studies, essential for

research and development of anticoccidial drugs.

Mechanism of Action
Diclazuril is a potent anticoccidial with a distinct mode of action compared to ionophores.[1] It is

primarily active against the intracellular developmental stages of Eimeria species, specifically

targeting schizogony and gametogony.[1] Treatment with diclazuril leads to severe

degenerative changes in the first and second-generation schizonts, characterized by a loss of

internal structure and the appearance of intracytoplasmic vacuoles, which ultimately prevents

the formation of merozoites.[1] This disruption of the parasite's life cycle halts the progression

of the infection.[2][3] While the precise molecular target is not fully elucidated, research

suggests interference with mitochondrial function, cellular respiration, and nucleic acid

synthesis.[2]
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Diclazuril's inhibitory action on the Eimeria life cycle.

Pharmacokinetic Profile
Understanding the pharmacokinetics of diclazuril is crucial for determining optimal dosing

regimens. Following oral administration, diclazuril shows limited but rapid absorption. It is

primarily excreted in the feces as the unchanged parent drug.

Table 1: Pharmacokinetic Parameters of Diclazuril in Broiler Chickens

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 14 Tech Support

https://www.benchchem.com/product/b12771262?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12771262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Species/Conditions Reference

Route of

Administration

Oral (in lactose

mixture)
Broiler Chickens [4]

Dose 1 mg/kg body weight Broiler Chickens [4]

Time to Max Plasma

Conc. (Tmax)
~6 hours Broiler Chickens [4][5]

Max Plasma

Concentration (Cmax)
1.5 - 2.0 µg-eq/mL Broiler Chickens [4]

Plasma Elimination

Half-life (t½)

~50 hours (2-2.5

days)
Broiler Chickens [4]

Tissue Distribution

Rapid equilibrium with

plasma; tissue

concentrations 2-10x

lower than plasma.

Highest

concentrations in liver

and kidneys.

Broiler Chickens [4]

Excretion Primarily via feces Broiler Chickens [6]

Note: A stereoselective pharmacokinetic study showed differences between R- and S-diclazuril

enantiomers, with the S-enantiomer having a higher area under the curve (AUC) and a longer

elimination half-life.[7]

Efficacy and Dosage Data
Diclazuril is highly effective at a low inclusion rate in feed or water. The standard prophylactic

dose is 1 ppm (1 mg diclazuril per kg of complete feed).[1][8]

Table 2: Summary of Prophylactic Efficacy Studies of Diclazuril in Broilers
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Dosage (in feed)
Eimeria Species
Challenged

Key Efficacy
Outcomes

Reference

0.5, 1.0, 1.5 ppm Mixed infection

Reduced coccidiosis

mortality from 12.9%

(control) to 1.41%,

0.85%, and 0.63%

respectively.

Significantly improved

weight and feed

conversion.

[9]

1.0 ppm

E. tenella, E.

acervulina, E.

necatrix, E. brunetti

Suppressed mortality

and lesion scores.

Performance

comparable to

uninfected controls.

[10]

1.0 mg/kg Eimeria spp.

Effective against

various species,

leading to improved

weight gain, reduced

mortality, lower lesion

scores, and

decreased oocyst

counts.

[5]

Table 3: Summary of Therapeutic Efficacy Studies of Diclazuril in Broilers
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Dosage (in
water)

Eimeria
Species
Challenged

Administration
Protocol

Key Efficacy
Outcomes

Reference

0.5 ml/L (of

0.25% solution)
E. tenella

Administered for

5 successive

days after

appearance of

bloody diarrhea.

Significant

reduction in

lesion scores

and oocyst

output compared

to infected,

untreated group.

[11]

0.5 ml/L (of

0.25% solution)
E. tenella

Administered for

3 successive

days after

appearance of

bloody diarrhea.

Significantly

decreased

oocyst shedding

compared to

infected,

untreated group.

[12]

2 ml/L (of 2.5%

solution)

Spontaneous

coccidiosis

Administered for

48 hours at 9-10,

16-17, and 24-25

days of age.

Effective

prevention and

treatment under

field conditions.

[13]

2.5 mg/mL

(Nanoemulsion)
E. tenella

Administered for

5 days after

clinical signs

appeared.

A quarter dose

(2.5 mg/mL) of

nanoemulsion

produced similar

positive

outcomes

(weight gain, low

lesion scores,

low oocyst count)

as the standard

10 mg/mL dose.

[14]

Experimental Protocols
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For regulatory approval and research purposes, efficacy must be demonstrated through

controlled studies. The following are standardized protocols.

This study design evaluates efficacy against specific Eimeria species under highly controlled

laboratory conditions.[15]

Objective: To determine the dose-response relationship and efficacy of diclazuril against a

specific Eimeria species.

Methodology:

Animal Model: Day-old broiler chicks, free of coccidia.

Housing: Raised in wire-floored battery cages to prevent exogenous infection.

Acclimation: 5-7 days with access to non-medicated feed and water ad libitum.

Grouping (Example):

Group 1: Uninfected, Unmedicated Control (UUC)

Group 2: Infected, Unmedicated Control (IUC)

Group 3: Infected, Diclazuril 0.5 ppm

Group 4: Infected, Diclazuril 1.0 ppm

Group 5: Infected, Diclazuril 1.5 ppm

Treatment: Medicated feed is provided 48 hours before experimental infection and continued

throughout the study period (typically 7-9 days post-infection).

Infection: At approximately 14 days of age, birds in infected groups are orally inoculated with

a standardized dose of sporulated Eimeria oocysts.

Data Collection:

Performance: Body weight gain and feed conversion ratio.
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Clinical Signs: Daily observation for signs of coccidiosis (e.g., bloody droppings).

Mortality: Recorded daily.

Lesion Scoring: At 5-7 days post-infection, a subset of birds from each group is

euthanized, and intestinal lesions are scored using a standardized method (e.g., Johnson

and Reid, 1970).

Oocyst Counts: Fecal samples are collected to determine oocysts per gram (OPG).

Analysis: Statistical comparison of treated groups against the IUC and UUC groups.
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Workflow for a typical battery cage efficacy study.

This design confirms the drug's effectiveness under conditions that simulate a commercial

poultry production environment.[9][10]
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Objective: To evaluate the efficacy of diclazuril in an environment with built-up litter, allowing for

natural parasite cycling.

Methodology:

Animal Model: Day-old broiler chicks.

Housing: Floor pens with fresh litter (e.g., wood shavings).

Grouping: Similar to the battery cage study, but with larger groups per pen (e.g., 50-100

birds/pen) and multiple replicate pens per treatment.

Infection: Can be achieved by either:

Seeder Bird Method: Introducing a small number of infected "seeder" birds into the pens.

Infected Litter: Spreading a known quantity of sporulated oocysts evenly over the litter.

Treatment: Medicated feed is provided from day one until the end of the trial (typically 42-49

days).

Data Collection:

Performance: Final body weight, overall feed conversion, and mortality.

Lesion Scoring: Performed at peak infection periods (e.g., days 21 and 28).

Litter Oocyst Counts: To monitor the level of environmental contamination.

Analysis: Pen is the experimental unit for statistical analysis.

This protocol is designed to determine how diclazuril is absorbed, distributed, metabolized, and

excreted in broilers.

Objective: To characterize the plasma concentration-time profile of diclazuril and its key PK

parameters.

Methodology:
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Animal Model: Healthy broiler chickens of a specific age/weight.

Housing: Individual cages to allow for precise dosing and sample collection.

Dosing: A single oral dose of diclazuril (e.g., 1 mg/kg body weight) is administered directly

into the crop.

Blood Sampling: Blood samples are collected from the wing vein into heparinized tubes at

predetermined time points (e.g., 0, 2, 4, 6, 8, 12, 24, 48, 72, 96, 120 hours post-dose).

Sample Processing: Plasma is separated by centrifugation and stored at -20°C or lower until

analysis.

Bioanalysis: Diclazuril concentrations in plasma are quantified using a validated analytical

method, such as High-Performance Liquid Chromatography (HPLC) or Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[5][7]

Data Analysis: Plasma concentration-time data are analyzed using non-compartmental or

compartmental modeling software to determine parameters like Cmax, Tmax, AUC, and t½.
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Workflow for a single-dose pharmacokinetic study.
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Dosage Calculation for Feed and Water
For Feed (Premix): The standard dosage is 1 ppm (1 mg diclazuril/kg feed).

Formula: (Target Diclazuril Conc. (mg/ton) / Premix Conc. (g/kg)) = kg of Premix per ton of

feed

Example: To achieve 1 ppm (1 g/ton ) using a 0.5% (5 g/kg) diclazuril premix: (1000 mg/ton /

5000 mg/kg) = 0.2 kg (200 g) of premix per ton of complete feed.[1]

For Water (Solution): Dosage typically ranges from 0.5 to 1.0 mg/L.

Formula: (Target Conc. (mg/L) x Total Liters of Water) / Solution Strength (mg/mL) = mL of

solution to add

Example: To medicate 1000 liters of water at 1 mg/L using a 2.5 mg/mL (0.25%) solution: (1

mg/L x 1000 L) / 2.5 mg/mL = 400 mL of diclazuril solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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